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Compound of Interest

Compound Name:
Tetraethyl

methylenediphosphonate

Cat. No.: B042493 Get Quote

An In-depth Technical Guide to Tetraethyl
Methylenediphosphonate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of Tetraethyl methylenediphosphonate (TEMDP). All quantitative data is

summarized for clarity, and where available, experimental methodologies are detailed.

Core Properties and Identifiers
Tetraethyl methylenediphosphonate is an organophosphorus compound recognized for its

role as a versatile intermediate in organic synthesis.[1] It is particularly valuable in the

preparation of various phosphonate derivatives, some of which exhibit potential therapeutic

activities.[2]
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Identifier Value Reference

CAS Number 1660-94-2 [3][4]

Molecular Formula C9H22O6P2 [1][3]

Molecular Weight 288.21 g/mol [1]

Canonical SMILES
CCOP(=O)(CP(=O)

(OCC)OCC)OCC

InChI Key
STJWVOQLJPNAQL-

UHFFFAOYSA-N

Appearance
Clear colorless to yellow-brown

liquid
[1][3][4]

Physical Properties
A compilation of the key physical properties of Tetraethyl methylenediphosphonate is

presented below, offering a snapshot of its behavior under various conditions.
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Property Value Conditions Reference

Boiling Point 171-174 °C at 11 mmHg [1][2][5]

319.894 °C at 760 mmHg [3]

Density 1.16 g/mL at 25 °C [2][5]

1.149 g/cm³ [3]

Refractive Index n20/D 1.442 [2][3][5]

Flash Point 185.911 °C [3]

>230 °F [2][5]

Vapor Pressure 0.000616 mmHg at 25°C [3]

Water Solubility Slightly miscible [2][3][5]

LogP 3.47610 [3]

XLogP3 0.3 [3]

Chemical and Spectroscopic Properties
The chemical characteristics of Tetraethyl methylenediphosphonate are crucial for its

application in synthesis.

Property Value Reference

Hydrogen Bond Donor Count 0 [3]

Hydrogen Bond Acceptor

Count
6 [3]

Rotatable Bond Count 10 [3]

Exact Mass 288.08916241 [3]

Complexity 245 [3]

PSA (Polar Surface Area) 90.68000 [3]
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Experimental Protocols
While detailed, step-by-step experimental protocols for the synthesis and analysis of Tetraethyl
methylenediphosphonate are not exhaustively documented in publicly available literature, a

general overview of synthetic procedures can be compiled from various sources.

Synthesis of Tetraethyl methylenediphosphonate:

A common method for the synthesis of Tetraethyl methylenediphosphonate involves the

reaction of diethyl phosphite with a methylene source in the presence of a base.[6][7][8] One

documented procedure utilizes sodium ethoxide, formed from sodium metal and ethanol, which

is then reacted with diethyl phosphite.[7][8] The resulting intermediate is subsequently reacted

with dichloromethane.[6][7][8] Another approach involves the use of sodium hydride in a polar

aprotic solvent like tetrahydrofuran or N,N-dimethylformamide, followed by the addition of

dichloromethane.[6][8] The reaction is typically heated to facilitate completion.[6][8] The final

product is then isolated through an extractive work-up and purified by vacuum distillation.[6][8]

Analytical Methods:

The characterization of Tetraethyl methylenediphosphonate is typically achieved using

standard analytical techniques in organic chemistry. These include Nuclear Magnetic

Resonance (NMR) spectroscopy and mass spectrometry to confirm the structure and purity of

the compound.[1]

Reactivity and Applications in Drug Development
Tetraethyl methylenediphosphonate serves as a key reactant in the synthesis of a variety of

molecules with potential therapeutic applications.[2][3] It is a precursor for the synthesis of:

Bisphosphonates and bisphosphonic acid derivatives with potential anticancer and

antischistosomal activities.[2][3]

Tetrazoloquinoline-based mono- and bisphosphonate esters which have shown potent anti-

inflammatory properties.[2][3]

Inhibitors of various enzymes, such as 3-deoxy-D-arabino-heptulosonate 7-phosphate

synthase, matrix metalloproteinases, and farnesyl diphosphate synthase.[2][3]
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Its utility in the Wittig-Horner reaction also allows for the synthesis of complex molecules like

lycopene.[2][3]

Safety Information
Tetraethyl methylenediphosphonate is classified as a skin and eye irritant.[4][9] The

intravenous LD50 in mice is reported as 180 mg/kg.[4][9] Appropriate personal protective

equipment should be used when handling this compound.

Visualizations
To further elucidate the processes involving Tetraethyl methylenediphosphonate, the

following diagrams illustrate a generalized synthetic workflow.
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Caption: Generalized workflow for the synthesis of Tetraethyl methylenediphosphonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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